Cas no 49778-01-0 (Imino-tris(dimethylamino)phosphorane)

• Product Name: Imino-tris(dimethylamino)phosphorane
• CAS No: 49778-01-0
• MF: C₆H₁₉N₄P
• MW: 178.215621232986
• MDL: MFCD00216725
• CID: 932797
• PubChem ID: 24868170
• Update Time: 2025-11-02

Imino-tris(dimethylamino)phosphorane Chemical and Physical Properties

Names and Identifiers

• Imino-tris(dimethylamino)phosphorane
• N-[bis(dimethylamino)phosphinimyl]-N-methylmethanamine
• N,N,N',N',N",N"-Hexamethylphosphorimidic triamide
• Phosphazene base P1-H
• tris(dimethylamino)iminophosphorane
• Tris(dimethylamino)(imino)phosphorane
• A904388
• 49778-01-0
• G66430
• [BIS(DIMETHYLAMINO)(IMINO)-??-PHOSPHANYL]DIMETHYLAMINE
• N,N,N',N',N'',N''-Hexamethylphosphorimidic triamide
• iminotris(dimethylamino)phosphorane
• iminotris(dimethylamino) phosphorane
• N,N,N',N',N″,N″-Hexamethylphosphorimidic triamide
• Imino-tris(dimethylamino)phosphorane, 97%
• Phosphazene
• SCHEMBL250189
• AKOS015913102
• DTXSID40402226
• GKTNLYAAZKKMTQ-UHFFFAOYSA-N

• MDL： MFCD00216725
• Inchi： 1S/C6H19N4P/c1-8(2)11(7,9(3)4)10(5)6/h7H,1-6H3
• InChI Key： GKTNLYAAZKKMTQ-UHFFFAOYSA-N
• SMILES： P(=N)(N(C)C)(N(C)C)N(C)C

Computed Properties

• Exact Mass: 178.13500
• Monoisotopic Mass: 178.13473362g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 135
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.4
• Topological Polar Surface Area: 33.6Ų

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.979 g/mL at 25 °C(lit.)
• Flash Point: Degrees Fahrenheit:235.4°F
  Degrees Celsius:113°C
  
• Refractive Index: n20/D 1.476(lit.)
• PSA: 43.38000
• LogP: 1.29590
• Solubility: Not available

Imino-tris(dimethylamino)phosphorane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280-P305+P351+P338-P310
• Hazardous Material transportation number：UN 2735 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： 26-36/37/39-45
• FLUKA BRAND F CODES：3-10-21-34
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Organonitrogen compounds
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds

Additional information on Imino-tris(dimethylamino)phosphorane

Exploring Imino-tris(dimethylamino)phosphorane (CAS No. 49778-01-0): Properties, Applications, and Market Insights

Imino-tris(dimethylamino)phosphorane (CAS No. 49778-01-0) is a specialized phosphorus-based compound widely recognized for its unique chemical structure and versatile applications in organic synthesis and material science. This compound, often referred to as phosphorane imine, plays a critical role in modern chemistry due to its ability to act as a ligand or reagent in various reactions. Researchers and industries value its stability and reactivity, making it a sought-after chemical in both academic and industrial settings.

The molecular formula of Imino-tris(dimethylamino)phosphorane is C₇H₂₁N₄P, and it features a central phosphorus atom bonded to three dimethylamino groups and an imino group. This structure grants the compound its distinctive reactivity, particularly in nucleophilic substitution reactions and coordination chemistry. Its high solubility in polar organic solvents like acetonitrile and tetrahydrofuran further enhances its utility in synthetic applications.

One of the most prominent uses of Imino-tris(dimethylamino)phosphorane is in the synthesis of phosphazenes, a class of compounds with applications ranging from flame retardants to biomedical materials. The compound’s ability to facilitate the formation of P=N bonds makes it invaluable in polymer chemistry. Additionally, it serves as a precursor for catalysts and ligands in transition metal chemistry, contributing to advancements in green chemistry and sustainable processes.

In recent years, the demand for Imino-tris(dimethylamino)phosphorane has grown alongside the rise of high-performance materials and renewable energy technologies. Researchers are exploring its potential in lithium-ion batteries and photovoltaic cells, where its unique electronic properties could improve efficiency. This aligns with global trends toward energy storage solutions and carbon-neutral technologies, making the compound a topic of interest in scientific and industrial communities.

From a market perspective, Imino-tris(dimethylamino)phosphorane is primarily supplied by specialized chemical manufacturers catering to pharmaceutical, agrochemical, and advanced materials sectors. Its niche applications ensure steady demand, though pricing can vary based on purity and scale of production. Companies investing in R&D for novel applications are likely to drive future growth, particularly in regions like North America, Europe, and Asia-Pacific, where chemical innovation thrives.

Safety and handling of Imino-tris(dimethylamino)phosphorane require adherence to standard laboratory protocols. While it is not classified as a hazardous material, proper storage in air-tight containers away from moisture and strong oxidizers is recommended. Its stability under normal conditions makes it a reliable choice for long-term research projects.

In conclusion, Imino-tris(dimethylamino)phosphorane (CAS No. 49778-01-0) stands out as a multifaceted compound with significant contributions to chemistry and material science. Its role in sustainable technologies and high-performance materials underscores its relevance in today’s scientific landscape. As research continues to uncover new applications, this compound is poised to remain a key player in innovative chemical solutions.